Cas no 728919-16-2 (2',4'-Dimethoxybiphenyl-3-carboxylic acid)

• Product Name: 2',4'-Dimethoxybiphenyl-3-carboxylic acid
• CAS No: 728919-16-2
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD04117424
• CID: 559146
• PubChem ID: 2758407
• Update Time: 2025-11-02

2',4'-Dimethoxybiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 2',4'-dimethoxy-
• 2,4-DIMETHOXYBIPHENYL-3-CARBOXYLIC ACID
• 3-(2,3-Dimethoxyphenyl)benzoic acid
• 2',4'-DiMethoxybiphenyl-3-carboxylic acid
• 3-(2,4-Dihydroxyphenyl)benzoic acid
• 3-(2,4-Dimethoxyphenyl)benzoic acid
• 3-(2,5-Dihydroxyphenyl)benzoic acid
• 3-(2,6-Dihydroxyphenyl)benzoic acid
• 3-(2,6-Dimethoxyphenyl)benzoic acid
• 3-(3,4-Dihydroxyphenyl)benzoic acid
• MFCD04117424
• AKOS010254929
• SCHEMBL4171948
• 2',4'-Dimethoxy-biphenyl-3-carboxylic acid
• BS-24466
• 2',4'-Dimethoxy-[1,1'-biphenyl]-3-carboxylicacid
• EN300-1141722
• QZFMGHVOUAXVGA-UHFFFAOYSA-N
• 2',4'-Dimethoxy-[1,1'-biphenyl]-3-carboxylic acid
• 728919-16-2
• 2'',4''-Dimethoxybiphenyl-3-carboxylic Acid
• 2',4'-Dimethoxybiphenyl-3-carboxylic acid

• MDL： MFCD04117424
• Inchi： 1S/C15H14O4/c1-18-12-6-7-13(14(9-12)19-2)10-4-3-5-11(8-10)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： QZFMGHVOUAXVGA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1C=CC=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 258.08900
• Monoisotopic Mass: 258.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 424.6±40.0 °C at 760 mmHg
• Flash Point: 159.5±20.8 °C
• PSA: 55.76000
• LogP: 3.06900
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2',4'-Dimethoxybiphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2',4'-Dimethoxybiphenyl-3-carboxylic acid

2',4'-Dimethoxybiphenyl-3-carboxylic acid (CAS No. 728919-16-2): A Comprehensive Overview of Its Properties and Applications

2',4'-Dimethoxybiphenyl-3-carboxylic acid (CAS No. 728919-16-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This biphenyl derivative is characterized by its unique molecular structure, which includes two methoxy groups at the 2' and 4' positions and a carboxylic acid moiety at the 3-position. The compound's structural versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting drug discovery and functional materials.

In recent years, the demand for high-purity intermediates like 2',4'-Dimethoxybiphenyl-3-carboxylic acid has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly exploring its potential as a building block for small-molecule drugs, especially in the development of kinase inhibitors and anti-inflammatory agents. The compound's methoxy groups enhance its solubility and bioavailability, making it a preferred choice for medicinal chemistry applications.

From an industrial perspective, 728919-16-2 is also gaining traction in the agrochemical sector. Its biphenyl core serves as a scaffold for designing crop protection agents, such as herbicides and fungicides, which align with the growing focus on sustainable agriculture. Additionally, the compound's carboxylic acid functionality allows for easy derivatization, enabling the creation of customized chemical entities tailored to specific agricultural needs.

The synthesis of 2',4'-Dimethoxybiphenyl-3-carboxylic acid typically involves cross-coupling reactions, such as the Suzuki-Miyaura coupling, followed by selective methoxylation and oxidation steps. Recent innovations in catalytic methods have improved the yield and purity of this compound, addressing the cost-efficiency concerns of large-scale production. These advancements are particularly relevant to pharmaceutical manufacturers seeking to streamline their supply chains.

Environmental and regulatory considerations are also shaping the discourse around 728919-16-2. As the chemical industry moves toward greener alternatives, researchers are investigating biocatalytic routes for its synthesis. This aligns with the broader trend of reducing synthetic waste and minimizing the use of hazardous reagents, a topic frequently searched by professionals in process chemistry and environmental science.

In conclusion, 2',4'-Dimethoxybiphenyl-3-carboxylic acid (CAS No. 728919-16-2) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span drug development, agrochemicals, and material science, reflecting its adaptability to diverse industrial needs. As research continues to uncover new uses for this compound, its role in cutting-edge technologies is expected to expand further.